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Compound of Interest

Compound Name: Topaz

Cat. No.: B1169500

This technical support center provides researchers, scientists, and drug development
professionals with a comprehensive guide to optimizing Topaz parameters for different cryo-
EM datasets. Find troubleshooting advice, frequently asked questions, and detailed
experimental protocols to enhance your particle picking workflows.

Troubleshooting Guides & FAQs

This section addresses common issues encountered during Topaz experiments in a question-
and-answer format.

Q1: My Topaz training is taking a very long time. What could be the cause?

Al: Prolonged training times are often due to the software utilizing CPUs instead of GPUs.
Ensure that your CUDA/GPU drivers are correctly configured and that Topaz is set to use the
GPU.[1][2] You can specify the GPU device to use during the process.[3]

Q2: Topaz is picking a lot of junk particles, such as ice contamination or carbon edges. How
can | prevent this?

A2: The quality of your training data is crucial. Topaz learns to pick what it is trained on.[1][2]

o Curate Training Data: Manually inspect and curate your training particles to ensure they are
well-centered and free of junk.[2][4] It's better to have a smaller, high-quality training set than
a large, poorly curated one.[2]
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» Denoise Micrographs: Manually pick from denoised micrographs to better visualize particles,
but train and extract from the raw micrographs.[1][2]

» Refine Particle Coordinates: Use 2D classification to filter out poor quality particles from your
initial picks before using them to train a Topaz model.[4]

Q3: Topaz is missing a significant number of real particles. How can | improve recall?
A3: Several parameters can be adjusted to increase the number of picked particles:

o Expected Number of Particles: This is a critical parameter. If you underestimate this value,
Topaz may not pick all the true particles. Try increasing this number. Cross-validation can be
used to optimize this parameter.[5][6]

e Picking Threshold: Lowering the selection threshold during particle extraction will result in
more particles being picked.[2] However, be aware that this may also increase the number of
false positives.[4]

e Number of Epochs: For some datasets, increasing the number of training epochs can lead to
a better model and improved patrticle picking.[5][6]

Q4: I'm working with a dataset of small/elongated/irregularly shaped particles. What
parameters should | focus on?

A4: For challenging datasets, consider the following adjustments:

o Downsampling: For small particles, a lower downsampling factor (e.g., 4xX) may be beneficial.
[1][2] For larger particles, a higher downsampling factor (e.g., 16x) can speed up processing.

[1][2]

e Training Radius: A training radius of 1, 2, or 3 generally works well for various particle sizes.

[1][2]
o Extraction Radius:

o For elongated or irregularly shaped particles, setting the extraction radius to the longest
axis can help avoid picking overlapping particles.[1][2]
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o Conversely, for densely packed, irregularly shaped particles, using the short axis for the
extraction radius might be more effective.[1][2]

Q5: How do | choose the optimal threshold for my final particle list?

A5: After particle extraction, the picks will have associated scores. You can use the topaz
precision_recall_curve command to visualize the precision-recall trade-off. This allows you to
select a score threshold that optimizes the F1 score or achieves a desired level of precision
and recall for your specific dataset.[7]

Quantitative Data Summary

While comprehensive benchmarking data is dataset-dependent, the following table
summarizes the general impact of key Topaz parameters on particle picking outcomes based
on user experiences and documentation.
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Parameter

Effect of Increasing
the Value

Effect of
Decreasing the
Value

Considerations

Downsampling Factor

Faster processing,
may lose details of

small particles.[1][2]

Slower processing,
better preservation of
high-resolution
features for small
particles.[1][2]

Typical values range
from 4 to 16. Adjust
based on particle size
and computational

resources.[1][2]

Expected Number of

Particles

Can increase recall
(picking more true

positives).[5]

May lead to missing

real particles.

A crucial parameter to
optimize, potentially
through cross-
validation.[5][6]

Number of Epochs

Can improve model
accuracy, especially

for complex datasets.

[5][6]

Faster training, but
may result in an
under-trained model.

Monitor the precision-
recall curve; training
should continue until
the performance

plateaus.[6]

Learning Rate

Faster convergence,
but risks overshooting

the optimal weights.

Slower convergence,
but can lead to a more

precise model.

A parameter that can
be optimized using the
Topaz Cross
Validation job in
CryoSPARC.[8]

Minibatch Size

Faster training
epochs, but may lead

to less stable training.

Slower training
epochs, but can
provide more stable

gradient estimates.

The number of
examples used in
each batch during

training.[8]

Extraction Radius

Prevents picking
overlapping particles,
especially for larger
particles.[1][2]

Can lead to multiple
picks for the same

particle.

Should be adjusted
based on the patrticle's

size and shape.[1][2]
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Increases recall (more  The optimal threshold
o Increases precision true positives, but also  can be determined
Picking Threshold B ] o
(fewer false positives).  potentially more false from the precision-

positives).[2] recall curve.[7]

Experimental Protocols

This section outlines a detailed methodology for a typical Topaz particle picking workflow.

Data Preprocessing

Denoising (Optional but Recommended): Denoise your micrographs using topaz denoise.
This is particularly helpful for improving the visibility of particles for manual picking.[1][2]

Downsampling: Downsample the micrographs to a pixel size of around 8 A/pixel. This
speeds up processing and is generally sufficient for Topaz to identify particles.[9] Use a
lower factor for very small particles.[1][2]

Initial Particle Picking and Curation

Manual/Template Picking: Perform an initial round of particle picking on a representative
subset of your denoised micrographs (e.g., 10-100 micrographs).[1][2] This can be done
manually or with a template-based picker.

2D Classification: Use the initial picks to perform 2D classification to remove obvious junk
and select well-defined particle classes.[4]

Curate Coordinates: Use the particles from the good 2D classes as the initial training set for
Topaz. Ensure these particles are well-centered.

Topaz Model Training

Train the Model: Use the curated particle coordinates and the corresponding raw
micrographs to train a Topaz model using the topaz train command.

Parameter Optimization:

o Start with a downsampling factor appropriate for your particle size.[1][2]
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o Set the --expected-num-particles based on a visual estimate from your micrographs.
o Use a --train-radius of 1, 2, or 3.[1][2]

o Monitor the training progress. If the precision-recall curve has not plateaued, consider
increasing the --num-epochs.[6]

Particle Extraction and Evaluation

o Extract Particles: Use the trained model to pick particles from the entire dataset of raw
micrographs with topaz extract.

o Thresholding: Experiment with different score thresholds to generate a final particle set. Use
the topaz precision_recall_curve to guide your choice.[7]

 Inspect Picks: Visually inspect the picked particles on a subset of micrographs to ensure the
quality of the picking.

e Downstream Processing: Proceed with the extracted and curated particle set for further 2D
and 3D classification and refinement.

Visualizations

The following diagrams illustrate key workflows and logical relationships in the Topaz
optimization process.
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Caption: The overall experimental workflow for Topaz particle picking.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1169500?utm_src=pdf-body-img
https://www.benchchem.com/product/b1169500?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Observed Issue

Poor Picking Results

1
Potenti* Causes

A4

Hardware/Software
Configuration

\4

Poor Training Data Suboptimal Parameters

\ 4

Solutions
\ \4 \ 4 \4
. . o . . Optimize Expected " N
Curate Particles Denoise for Picking Adjust Downsampling Particle Number Tune Radii Check GPU Settings

Click to download full resolution via product page

Caption: A logical diagram for troubleshooting common Topaz issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Optimizing Topaz for Particle Picking: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1169500#0ptimizing-topaz-parameters-for-different-
datasets]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC6858545/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6858545/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10592924/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10592924/
https://www.youtube.com/watch?v=SVc0pRBhwho
https://www.benchchem.com/product/b1169500#optimizing-topaz-parameters-for-different-datasets
https://www.benchchem.com/product/b1169500#optimizing-topaz-parameters-for-different-datasets
https://www.benchchem.com/product/b1169500#optimizing-topaz-parameters-for-different-datasets
https://www.benchchem.com/product/b1169500#optimizing-topaz-parameters-for-different-datasets
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1169500?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

